![molecular formula C10H16ClNO B2819535 4-Amino-2-(butan-2-yl)phenol hydrochloride CAS No. 2193059-63-9](/img/structure/B2819535.png)
4-Amino-2-(butan-2-yl)phenol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-2-(butan-2-yl)phenol hydrochloride is a chemical compound with the molecular weight of 201.7 . It is a powder that is stored at room temperature .
Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Related compounds such as 4-Amino-2-butanol have a density of 0.9±0.1 g/cm3, a boiling point of 168.3±13.0 °C at 760 mmHg, and a flash point of 55.6±19.8 °C .Scientific Research Applications
Electroactive Polymer Synthesis
"4-Amino-2-(butan-2-yl)phenol hydrochloride" has been explored as a precursor in the synthesis of electroactive phenol-based polymers. A study demonstrated the synthesis of a novel polymer through oxidative polycondensation, which exhibits significant electrical conductivity and fluorescence properties, showcasing its potential in electronic and optoelectronic applications (Kaya & Aydın, 2012).
Analytical Method Development
This compound has been used in the development of analytical methods for determining ammonia in environmental samples, utilizing colorimetric techniques based on the Berthelot reaction. This highlights its utility in environmental monitoring and analysis (Rhine et al., 1998).
Electrochemical Sensing
Research has also focused on the electrochemical sensing of 4-aminophenol, a derivative of "this compound," for environmental and pharmaceutical applications. A graphene–chitosan composite film modified electrode was developed for sensitive and selective detection of 4-aminophenol, demonstrating the compound's relevance in analytical chemistry (Yin et al., 2010).
Phytoremediation
In the context of phytoremediation, studies have explored the uptake and degradation of organic pollutants by plants, with "this compound" potentially serving as a model compound to understand these processes. This research underscores the role of chemical compounds in environmental cleanup efforts (Dietz & Schnoor, 2001).
Corrosion Inhibition
Furthermore, derivatives of "this compound" have been investigated as corrosion inhibitors, highlighting its significance in protecting metals from corrosion, which is crucial for industrial applications (Tebbji et al., 2005).
Safety and Hazards
4-Amino-2-(butan-2-yl)phenol hydrochloride has several safety precautions. It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Properties
IUPAC Name |
4-amino-2-butan-2-ylphenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO.ClH/c1-3-7(2)9-6-8(11)4-5-10(9)12;/h4-7,12H,3,11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGIIFGGQJFTTBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=C(C=CC(=C1)N)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.